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Introduction:

Optrin™ is a novel screening platform designed for the identification of modulators of
Optineurin (OPTN), a crucial multi-functional protein implicated in a range of cellular processes,
including innate immunity, inflammation, and autophagy. Dysregulation of Optineurin has been
linked to several neurodegenerative diseases, such as amyotrophic lateral sclerosis (ALS) and
glaucoma. The Optrin™ platform provides a suite of high-throughput screening (HTS) assays
to facilitate the discovery of novel therapeutic agents targeting Optineurin and its associated
signaling pathways. This document provides detailed application notes and protocols for the
key assays within the Optrin™ platform.

Optineurin acts as a signaling hub, integrating inputs from various cellular stress and signaling
pathways to regulate downstream events like NF-kB activation and autophagy.[1][2] It functions
as an adaptor protein, recognizing ubiquitinated proteins and recruiting other signaling
molecules, such as the kinase TBK1, to initiate downstream signaling cascades.[3][4] The
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Optrin™ assays are designed to target different aspects of Optineurin function, from its
interaction with binding partners to its role in modulating key signaling pathways.

Data Presentation

The following tables summarize representative quantitative data from high-throughput screens
for modulators of pathways influenced by Optineurin.

Table 1. Representative Data from a High-Throughput Screen for NF-kB Inhibitors

Concentration NF-kB Cell Viability .
Compound ID o Hit

(uM) Inhibition (%) (%)
Positive Control

10 95.2+3.1 985+25 Yes
(BAY 11-7082)
Negative Control

0.1% 05+1.2 100.2+1.8 No
(DMSO)
Compound A 10 85.7+45 92.1+3.7 Yes
Compound B 10 12.3+2.8 995+2.1 No
Compound C 10 91.2+£3.9 55.3+6.2 No (Cytotoxic)
Compound D 10 789+5.1 88.6 £ 4.3 Yes

Data is presented as mean = standard deviation from a 1536-well plate format screen. Hits
were defined as compounds causing >50% inhibition of NF-kB activity with >80% cell viability.

[5]16]

Table 2: Representative Data from a High-Throughput Screen for Autophagy Inducers
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) GFP-LC3 .

Concentration Cell Viability .
Compound ID Puncta per Hit

(M) (%)

Cell
Positive Control
_ 25.4+3.8 97.2+29 Yes

(Rapamycin)
Negative Control

0.1% 2.1+0.9 101.1+15 No
(DMSO)
Compound E 10 189+25 954+3.1 Yes
Compound F 10 32+1.1 98.7+x24 No
Compound G 10 22.1+£3.2 93.8+£3.6 Yes
Compound H 10 156+2.1 62.1+£5.8 No (Cytotoxic)

Data is presented as mean + standard deviation from a 384-well plate format screen. Hits were
defined as compounds inducing a significant increase in GFP-LC3 puncta with >80% cell
viability.[7][8]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the key signaling pathways involving Optineurin and the
general workflow for a high-throughput screening campaign using the Optrin™ platform.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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